![molecular formula C20H20BrN3O3S B4058141 4-(3-bromo-5-ethoxy-4-hydroxyphenyl)-6-methyl-N-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide](/img/structure/B4058141.png)
4-(3-bromo-5-ethoxy-4-hydroxyphenyl)-6-methyl-N-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide
Overview
Description
4-(3-bromo-5-ethoxy-4-hydroxyphenyl)-6-methyl-N-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide is a useful research compound. Its molecular formula is C20H20BrN3O3S and its molecular weight is 462.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 461.04088 g/mol and the complexity rating of the compound is 624. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antiviral and Antimicrobial Activity
Research has indicated that derivatives of pyrimidine, a core structural component of the specified compound, exhibit significant antiviral and antimicrobial activities. For instance, derivatives of 2,4-diaminopyrimidine have been shown to inhibit retrovirus replication in cell culture, demonstrating potential as antiviral agents against diseases such as HIV (Hocková et al., 2003). Additionally, thiazolopyrimidine derivatives have been explored for their antimicrobial properties, with some compounds showing moderate to good activity against bacterial and fungal strains, suggesting potential applications in developing new antimicrobial drugs (Gad-Elkareem et al., 2011).
Synthesis of Novel Compounds
The synthesis of novel compounds with potential biological activities is a significant area of interest. Compounds related to the specified chemical have been synthesized, providing insights into chemical reactions and potential applications in drug development. For example, novel compounds synthesized from visnaginone and khellinone demonstrated anti-inflammatory and analgesic activities, indicating the therapeutic potential of these chemical frameworks (Abu‐Hashem et al., 2020).
Antihypertensive and Anti-ulcer Activities
Further studies have explored the synthesis of dihydropyrimidines with varied biological activities, including antihypertensive and anti-ulcer effects. This indicates the broad therapeutic potential of compounds within this chemical class, suggesting that the compound could be a candidate for similar research applications (Rana et al., 2004; Rana et al., 2011).
Properties
IUPAC Name |
4-(3-bromo-5-ethoxy-4-hydroxyphenyl)-6-methyl-N-phenyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20BrN3O3S/c1-3-27-15-10-12(9-14(21)18(15)25)17-16(11(2)22-20(28)24-17)19(26)23-13-7-5-4-6-8-13/h4-10,17,25H,3H2,1-2H3,(H,23,26)(H2,22,24,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUPJXPTZRWMOST-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C2C(=C(NC(=S)N2)C)C(=O)NC3=CC=CC=C3)Br)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20BrN3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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